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Compound of Interest

Compound Name: 4,4'-Sulfonylbis(bromobenzene)

Cat. No.: B1266426 Get Quote

In-Depth Technical Guide: 4,4'-
Sulfonylbis(bromobenzene)
CAS Number: 2050-48-8

This technical guide provides comprehensive information on the chemical compound 4,4'-
Sulfonylbis(bromobenzene), also known as bis(4-bromophenyl) sulfone. It is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis. This document outlines its chemical properties, safety data, and a detailed

experimental protocol for its synthesis.

Chemical and Physical Properties
4,4'-Sulfonylbis(bromobenzene) is a symmetrical aromatic sulfone with a bromine atom

substituted on each of the para positions of the phenyl rings. Its chemical structure and

properties make it a valuable intermediate in organic synthesis.
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Property Value Reference

CAS Number 2050-48-8 [1]

Molecular Formula C₁₂H₈Br₂O₂S [1]

Molecular Weight 376.06 g/mol [1]

IUPAC Name
1-bromo-4-(4-

bromophenyl)sulfonylbenzene
[1]

Synonyms
Bis(4-bromophenyl) sulfone,

4,4'-Dibromodiphenyl sulfone

Appearance Solid

Melting Point Not available

Boiling Point Not available

Solubility Not available

Safety and Hazard Information
According to the European Chemicals Agency (ECHA), 4,4'-Sulfonylbis(bromobenzene) is
classified as a hazardous substance.[2] The following tables summarize the GHS hazard

classifications and precautionary statements.

GHS Hazard Classification
Hazard Class Hazard Category Hazard Statement

Serious eye damage/eye

irritation
Category 2

H319: Causes serious eye

irritation

Skin corrosion/irritation - Causes skin irritation

Specific target organ toxicity —

single exposure
- May cause respiratory irritation

Hazardous to the aquatic

environment, long-term hazard
-

May cause long lasting harmful

effects to aquatic life
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Data sourced from ECHA CLP notifications.[2]

GHS Pictograms
Exclamation Mark

Signal Word:Warning[2]

Precautionary Statements
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Code Statement

Prevention

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.

P264 Wash skin thoroughly after handling.

P271 Use only outdoors or in a well-ventilated area.

P273 Avoid release to the environment.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

Response

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P312
Call a POISON CENTER or doctor/physician if

you feel unwell.

P332+P313
If skin irritation occurs: Get medical

advice/attention.

P337+P313
If eye irritation persists: Get medical

advice/attention.

P362
Take off contaminated clothing and wash before

reuse.

Storage

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.
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P405 Store locked up.

Disposal

P501
Dispose of contents/container to an approved

waste disposal plant.

Toxicological Data
Specific quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median

lethal concentration) for 4,4'-Sulfonylbis(bromobenzene) are not readily available in the

searched literature. For related compounds, such as 4-bromobenzenesulfonyl chloride, the

toxicological properties have not been fully investigated.[3][4] It is advised to handle 4,4'-
Sulfonylbis(bromobenzene) with the appropriate safety precautions for a hazardous

chemical, assuming high toxicity in the absence of complete data.

Experimental Protocol: Synthesis of 4,4'-
Sulfonylbis(bromobenzene)
The following protocol is based on a patented method for the preparation of bis(4-

bromophenyl) sulfone.[5] This synthesis involves the bromination of diphenyl sulfoxide followed

by oxidation.

Materials and Equipment
Diphenyl sulfoxide

Glacial acetic acid

Water

Bromine

Hydrogen peroxide (or other suitable oxidizing agent)

Round-bottom flask with a reflux condenser

Stirring apparatus

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1266426?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC148760250&productDescription=4-BROMOBENZENESULFONYL+C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/18089.pdf
https://www.benchchem.com/product/b1266426?utm_src=pdf-body
https://www.benchchem.com/product/b1266426?utm_src=pdf-body
https://www.benchchem.com/product/b1266426?utm_src=pdf-body
https://www.benchchem.com/product/b1266426?utm_src=pdf-body
https://patents.google.com/patent/EP0381048A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heating mantle

Filtration apparatus (e.g., Büchner funnel)

Standard laboratory glassware

Experimental Procedure
Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a stirrer,

dissolve diphenyl sulfoxide in a mixture of glacial acetic acid and water.

Bromination: Heat the mixture to a temperature between 80-100°C. To this heated solution,

carefully add bromine. The reaction mixture is maintained at this temperature to facilitate the

bromination of the diphenyl sulfoxide.

Oxidation: After the bromination is complete, an oxidizing agent, such as hydrogen peroxide,

is added to the reaction mixture.[5] This step oxidizes the intermediate to the final product,

bis(4-bromophenyl) sulfone.

Isolation and Purification: After a reaction time of approximately 2 hours, the mixture is

cooled and diluted with water.[5] The crude product precipitates out of the solution and is

collected by suction filtration. The collected solid is washed with water and then dried. The

purity of the obtained bis(4-bromophenyl) sulfone can be assessed using techniques such as

Gas Chromatography (GC).[5]

Logical Workflow for the Synthesis of 4,4'-
Sulfonylbis(bromobenzene)
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Synthesis of 4,4'-Sulfonylbis(bromobenzene)

1. Dissolve Diphenyl Sulfoxide
in Glacial Acetic Acid and Water

2. Heat to 80-100°C

Heating

3. Add Bromine

Reagent Addition

4. Add Oxidizing Agent
(e.g., Hydrogen Peroxide)

Oxidation Step

5. Cool and Dilute with Water

Work-up

6. Filter to Isolate Crude Product

Precipitation

7. Wash with Water and Dry

Purification

8. Pure 4,4'-Sulfonylbis(bromobenzene)

Final Product

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of 4,4'-Sulfonylbis(bromobenzene).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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